Cas no 4513-19-3 (Benzenamine, N,N-diethyl-2-methoxy-5-nitro-)

• Product Name: Benzenamine, N,N-diethyl-2-methoxy-5-nitro-
• CAS No: 4513-19-3
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 335202
• PubChem ID: 78269
• Update Time: 2025-04-19

Benzenamine, N,N-diethyl-2-methoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,N-diethyl-2-methoxy-5-nitro-
• N,N-diethyl-2-methoxy-5-nitroaniline
• N,N-Diethyl-2-methoxy-5-nitrobenzenamine
• 4513-19-3
• DTXSID7063504

• Inchi： 1S/C11H16N2O3/c1-4-12(5-2)10-8-9(13(14)15)6-7-11(10)16-3/h6-8H,4-5H2,1-3H3
• InChI Key： VKWWGWYGBUWOOS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1N(CC)CC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.11618
• Monoisotopic Mass: 224.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.3A^2

Experimental Properties

• Density: 1.142
• Boiling Point: 324.1°Cat760mmHg
• Flash Point: 149.8°C
• Refractive Index: 1.555
• PSA: 55.61